Cas no 2091023-95-7 (2-methyl-1,1-dioxo-1lambda6,2-thiazetidine-4-carboxylic acid)

• Product Name: 2-methyl-1,1-dioxo-1lambda6,2-thiazetidine-4-carboxylic acid
• CAS No: 2091023-95-7
• MF: C₄H₇NO₄S
• MW: 165.167680025101
• CID: 5154279
• Update Time: 2025-11-01

2-methyl-1,1-dioxo-1lambda6,2-thiazetidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Thiazetidine-4-carboxylic acid, 2-methyl-, 1,1-dioxide
• 2-methyl-1,1-dioxo-1lambda6,2-thiazetidine-4-carboxylic acid

• Inchi： 1S/C4H7NO4S/c1-5-2-3(4(6)7)10(5,8)9/h3H,2H2,1H3,(H,6,7)
• InChI Key： FGNHHVLVMUCBRN-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C(C(O)=O)CN1C

Additional information on 2-methyl-1,1-dioxo-1lambda6,2-thiazetidine-4-carboxylic acid

2-Methyl-1,1-Dioxo-1λ⁶,2-Thiazetidine-4-Carboxylic Acid: A Comprehensive Overview

2-Methyl-1,1-dioxo-1λ⁶,2-thiazetidine-4-carboxylic acid (CAS No. 2091023-95-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct thiazetidine ring and carboxylic acid functional group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-methyl-1,1-dioxo-1λ⁶,2-thiazetidine-4-carboxylic acid is noteworthy for its stability and reactivity. The thiazetidine ring, a five-membered heterocycle containing sulfur and nitrogen atoms, imparts unique properties to the molecule. The presence of the carboxylic acid group further enhances its potential for forming salts and esters, which can be crucial for optimizing its pharmacokinetic properties.

Recent studies have highlighted the potential of 2-methyl-1,1-dioxo-1λ⁶,2-thiazetidine-4-carboxylic acid in various therapeutic areas. One of the most promising applications is in the treatment of bacterial infections. Research has shown that compounds with a similar thiazetidine core exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes 2-methyl-1,1-dioxo-1λ⁶,2-thiazetidine-4-carboxylic acid a potential lead compound for the development of novel antibiotics.

In addition to its antibacterial properties, 2-methyl-1,1-dioxo-1λ⁶,2-thiazetidine-4-carboxylic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-methyl-1,1-dioxo-1λ⁶,2-thiazetidine-4-carboxylic acid is another area of active research. Preliminary studies have shown that it has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, its low toxicity profile makes it an attractive option for long-term therapeutic use.

The synthetic route to 2-methyl-1,1-dioxo-1λ⁶,2-thiazetidine-4-carboxylic acid is well-established and involves several key steps. The synthesis typically begins with the formation of the thiazetidine ring through a cyclization reaction, followed by the introduction of the carboxylic acid group via a carboxylation step. The final step involves the oxidation to form the dioxo moiety. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 2-methyl-1,1-dioxo-1λ⁶,2-thiazetidine-4-carboxylic acid (CAS No. 2091023-95-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.